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Introduction
Cupriethylenediamine (CED) solution is a well-established solvent for cellulose and is widely

utilized in various analytical techniques, most notably for the determination of cellulose

viscosity and its average degree of polymerization. The ability of the

bis(ethylenediamine)copper(II) complex to dissolve cellulose makes it an invaluable tool in the

pulp and paper, textile, and biofuel industries, as well as in materials science and polymer

chemistry research. Accurate and reproducible preparation of a 0.5 M CED solution is critical

for obtaining reliable analytical results. This document provides a detailed protocol for the

laboratory-scale preparation of a 0.5 M cupriethylenediamine solution, compiled from

established methodologies.

Quantitative Data Summary
A summary of the key quantitative data for the reagents and the final product is presented in

the table below for easy reference.
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Substance
Molar Mass ( g/mol
)

Density (g/cm³) Key Properties

Copper(II) Sulfate

Pentahydrate

(CuSO₄·5H₂O)

249.68 2.286
Blue crystalline solid,

soluble in water.

Sodium Hydroxide

(NaOH)
40.00 2.13

White solid, highly

soluble and corrosive.

Ethylenediamine

(C₂H₈N₂)
60.10 0.899

Colorless liquid with

an ammonia-like odor.

Cupric Hydroxide

(Cu(OH)₂)
97.56 3.37

Pale blue solid,

practically insoluble in

water.[1][2]

0.5 M

Cupriethylenediamine

Solution

- ~1.07
Deep purple/dark blue

solution.[3][4]

Experimental Protocol
This protocol details the preparation of 1 liter of 0.5 M cupriethylenediamine solution.

Materials and Equipment:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O), analytical grade

Sodium hydroxide (NaOH), pellets or solution

Ethylenediamine (70% solution)

Distilled or deionized water

Beakers (2 L and 1 L)

Graduated cylinders

Stirring rod
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Hot plate with magnetic stirrer

Ice bath

Buchner funnel and filter paper

Vacuum flask

Brown glass storage bottle

Phenolphthalein indicator

Procedure:

The preparation of cupriethylenediamine solution involves two main stages: the synthesis of

cupric hydroxide, followed by its reaction with ethylenediamine.

Part 1: Preparation of Cupric Hydroxide (Cu(OH)₂) Precipitate

Dissolution of Copper Sulfate: In a 2 L beaker, dissolve 125 g of copper(II) sulfate

pentahydrate in 1 L of hot distilled water. Heat the solution to boiling while stirring

continuously.

Precipitation of Cupric Hydroxide: In a separate beaker, prepare a 20% (w/v) sodium

hydroxide solution by carefully dissolving 80 g of NaOH in 400 mL of cold distilled water.

Allow this solution to cool.

Slowly add the cooled 20% sodium hydroxide solution to the hot copper sulfate solution with

constant stirring. A pale blue precipitate of cupric hydroxide will form. The reaction is as

follows: CuSO₄ + 2NaOH → Cu(OH)₂↓ + Na₂SO₄[5][6][7]

Washing the Precipitate: Allow the precipitate to settle. Carefully decant the supernatant

liquid. Wash the precipitate multiple times with distilled water by decantation until the wash

water is neutral. This can be checked by adding a drop of phenolphthalein indicator to the

wash water, which should remain colorless. This step is crucial to remove excess sulfate and

sodium ions.

Part 2: Preparation of 0.5 M Cupriethylenediamine Solution
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Chelation Reaction: After the final wash and decantation, transfer the resulting cupric

hydroxide paste to a 1 L beaker. Place the beaker in an ice bath to keep the temperature

below 10 °C.

Slowly add 86 mL of a 70% ethylenediamine solution to the cold cupric hydroxide paste while

stirring vigorously. The cupric hydroxide will dissolve to form a deep purple solution of the

bis(ethylenediamine)copper(II) complex. The reaction is: Cu(OH)₂ + 2(H₂NCH₂CH₂NH₂) → --

INVALID-LINK--₂

Final Volume Adjustment and Storage: Once the cupric hydroxide has completely dissolved,

transfer the solution to a 1 L volumetric flask and dilute to the mark with distilled water.

Filter the final solution to remove any undissolved particles.

Store the prepared 0.5 M cupriethylenediamine solution in a tightly sealed, brown glass

bottle to protect it from light and atmospheric carbon dioxide.[3] The solution is generally

stable for at least one month under these conditions.[3]

Experimental Workflow Diagram
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Part 1: Cupric Hydroxide Synthesis

Part 2: Cupriethylenediamine Preparation

Dissolve CuSO4·5H2O in hot water

Mix solutions to precipitate Cu(OH)2

Prepare 20% NaOH solution

Wash precipitate until neutral

Cool Cu(OH)2 precipitate in ice bath

Transfer precipitate

Add 70% ethylenediamine solution

Stir until precipitate dissolves

Adjust to final volume with water

Filter and store in brown bottle

Click to download full resolution via product page

Caption: Workflow for the preparation of 0.5 M cupriethylenediamine solution.
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Safety and Storage
Safety Precautions: Always wear appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, when handling the chemicals involved. Sodium

hydroxide is highly corrosive and can cause severe burns. Ethylenediamine is a corrosive

and flammable liquid. All procedures should be carried out in a well-ventilated fume hood.

Storage: The prepared 0.5 M cupriethylenediamine solution should be stored in a tightly

sealed, brown glass bottle to prevent degradation from light and absorption of carbon dioxide

from the air.[3] Store in a cool, dry, and well-ventilated area away from incompatible

substances such as acids.[3] The solution is reported to be stable for at least one month

under proper storage conditions.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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